Cas no 1805479-83-7 (4-Amino-3-chloropyridine-5-acetonitrile)

• Product Name: 4-Amino-3-chloropyridine-5-acetonitrile
• CAS No: 1805479-83-7
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4898977
• Update Time: 2025-10-05

4-Amino-3-chloropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloropyridine-5-acetonitrile

• Inchi： 1S/C7H6ClN3/c8-6-4-11-3-5(1-2-9)7(6)10/h3-4H,1H2,(H2,10,11)
• InChI Key： VGEIIDQBAPWTHJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(CC#N)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-chloropyridine-5-acetonitrile

Introduction to 4-Amino-3-chloropyridine-5-acetonitrile (CAS No. 1805479-83-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Amino-3-chloropyridine-5-acetonitrile, identified by the chemical abstracts service number 1805479-83-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework. This compound belongs to the pyridine family, which is renowned for its broad spectrum of biological activities and pharmaceutical applications. The presence of both amino and chloro substituents, along with a nitrile group at the 5-position, endows 4-amino-3-chloropyridine-5-acetonitrile with unique reactivity and functional potential, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 4-amino-3-chloropyridine-5-acetonitrile make it an attractive building block for medicinal chemists. The amino group at the 4-position can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates to biological targets. Additionally, the chloro substituent at the 3-position can serve as a handle for further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The nitrile group at the 5-position introduces polarity and potential for hydrogen bonding, enhancing the compound's solubility and interaction with biological systems.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. 4-Amino-3-chloropyridine-5-acetonitrile has emerged as a key intermediate in the synthesis of several lead compounds that exhibit promising biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which play a critical role in regulating cell signaling pathways associated with cancer progression.

One of the most compelling aspects of 4-amino-3-chloropyridine-5-acetonitrile is its utility in generating libraries of compounds for high-throughput screening (HTS). The inherent structural flexibility allows for modifications at multiple positions, enabling chemists to explore a wide range of chemical space. This has led to the identification of several hits with inhibitory activity against specific enzymes or receptors. Moreover, computational modeling studies have demonstrated that subtle changes in the substitution pattern can significantly alter the binding affinity and selectivity of these compounds.

The nitrile group in 4-amino-3-chloropyridine-5-acetonitrile is particularly noteworthy for its ability to participate in various chemical transformations. It can be hydrolyzed to form a carboxylic acid or reduced to an amine, providing multiple pathways for derivatization. Additionally, metal-catalyzed cyanation reactions can be employed to introduce additional nitrile groups or other functionalities at this position. These reactivities have been leveraged in the synthesis of complex molecules with enhanced biological properties.

Recent advances in synthetic methodologies have further expanded the utility of 4-amino-3-chloropyridine-5-acetonitrile. For example, transition-metal-catalyzed C-H activation techniques have enabled direct functionalization at positions previously considered unreactive. This has opened up new avenues for generating structurally diverse derivatives with tailored biological activities. Furthermore, biocatalytic approaches have been explored to improve the sustainability of synthetic routes, reducing reliance on harsh chemical conditions.

The pharmaceutical industry has also recognized the potential of 4-amino-3-chloropyridine-5-acetonitrile as a drug discovery candidate. Several companies have incorporated this compound into their internal libraries and are actively exploring its use in hit-to-lead optimization programs. Preliminary results from preclinical studies suggest that certain derivatives exhibit potent activity against disease-causing targets while maintaining good pharmacokinetic profiles. These findings underscore the importance of 4-amino-3-chloropyridine-5-acetonitrile as a privileged scaffold in medicinal chemistry.

Looking ahead, the future prospects for 4-amino-3-chloropyridine-5-acetonitrile are bright, driven by ongoing research efforts aimed at uncovering new biological functions and optimizing synthetic strategies. Advances in machine learning and artificial intelligence are expected to accelerate the discovery process by enabling more efficient virtual screening and molecular design. Additionally, interdisciplinary collaborations between chemists, biologists, and computer scientists will be crucial in translating fundamental research into tangible therapeutic outcomes.

In conclusion,4-amino-3-chloropyridine-5-acetonitrile (CAS No. 1805479-83-7) represents a compelling example of how structural diversity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and reactivity patterns makes it an indispensable tool for medicinal chemists seeking to discover new drugs targeting unmet medical needs. As research continues to evolve,4-amino-3-chloropyridine-5-acetonitrile is poised to play an increasingly important role in shaping the future of chemical biology and drug discovery.